Cas no 179246-62-9 (Quinazoline, 6,7-dimethoxy-4-[4-(phenylmethoxy)phenoxy]-)

• Product Name: Quinazoline, 6,7-dimethoxy-4-[4-(phenylmethoxy)phenoxy]-
• CAS No: 179246-62-9
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 1367418
• PubChem ID: 17756595
• Update Time: 2025-04-20

Quinazoline, 6,7-dimethoxy-4-[4-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 6,7-dimethoxy-4-[4-(phenylmethoxy)phenoxy]-
• 4-(4-benzyloxyphenoxy)-6,7-dimethoxyquinazoline
• LLQNUOMVUALQDB-UHFFFAOYSA-N
• 4-(4-Benzyloxy-phenoxy)-6,7-dimethoxyquinazoline
• DB-324750
• SCHEMBL4359665
• 179246-62-9

• Inchi： 1S/C23H20N2O4/c1-26-21-12-19-20(13-22(21)27-2)24-15-25-23(19)29-18-10-8-17(9-11-18)28-14-16-6-4-3-5-7-16/h3-13,15H,14H2,1-2H3
• InChI Key： LLQNUOMVUALQDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)C1=C2C=C(C(=CC2=NC=N1)OC)OC

Computed Properties

• Exact Mass: 388.1424
• Monoisotopic Mass: 388.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.7